2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H22N4O4/c26-18(23-12-16-8-5-11-29-16)14-24-17-9-4-10-22-19(17)20(27)25(21(24)28)13-15-6-2-1-3-7-15/h1-4,6-7,9-10,16H,5,8,11-14H2,(H,23,26)
• InChI Key: QKQWONHDOYVPNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• CAS No.: 921574-18-7

Description

2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.431. The purity is usually 95%.
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Scientific Research Applications

Chemical Variability and Properties

Pyridopyrimidinones and pyranopyrimidines, as related structures, exhibit a wide range of chemical properties and biological activities. These compounds are valuable in the development of medicinal and pharmaceutical agents due to their bioavailability and synthetic applicability. For instance, the pyranopyrimidine core is a crucial precursor in pharmaceutical industries, demonstrating broad synthetic applications and significant bioavailability. The investigation into these compounds underscores the importance of hybrid catalysts in synthesizing various derivatives, which further highlights their versatility in drug development and other chemical syntheses (Parmar et al., 2023).

Biological and Electrochemical Activities

Compounds containing pyrido[3,2-d]pyrimidine structures are noted for their spectroscopic properties, structures, magnetic properties, and notably, their biological and electrochemical activities. The literature review reveals a spectrum of activities ranging from antimicrobial to anticancer properties, emphasizing the potential for novel drug development. For example, pyrrolobenzimidazoles, which share a structural motif with the query compound, have been discussed for their design, chemistry, cytotoxicity, and antitumor activity, presenting a promising class of antitumor agents with significant advantages over existing therapies (Skibo, 1998).

Advanced Oxidation Processes

The relevance of advanced oxidation processes (AOPs) in treating compounds, including pyrimidine derivatives, showcases the environmental aspect of their study. These processes are crucial for removing recalcitrance compounds from the environment, demonstrating the environmental impact and the necessity for sustainable chemistry practices (Qutob et al., 2022).

Antimicrobial Activity

The antimicrobial properties of compounds structurally related to pyrido[3,2-d]pyrimidines, such as p-Cymene, illustrate the broad applicability of these compounds in healthcare. This highlights the ongoing need for new substances with antimicrobial properties to address global health challenges, including antimicrobial resistance (Marchese et al., 2017).